2-Hexadecanoylamino-4-nitrophenylphosphorylcholine
2-Hexadecanoylamino-4-nitrophenylphosphorylcholine
Indicator used in the detection and diagnosis of Niemann-Pick disease. Synthetic chromogenic analog of sphingomyelin which selectively measures the activity of acid sphingomyelinase (ASM). The production of ASM is inhibited in Niemann-Pick disease, allowing sphingomyelin to accumulate in the organs of affected persons.
Brand Name:
Vulcanchem
CAS No.:
60438-73-5
VCID:
VC20780554
InChI:
InChI=1S/C27H48N3O7P.H2O/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(31)28-25-23-24(29(32)33)19-20-26(25)37-38(34,35)36-22-21-30(2,3)4;/h19-20,23H,5-18,21-22H2,1-4H3,(H-,28,31,34,35);1H2
SMILES:
CCCCCCCCCCCCCCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OP(=O)(O)OCC[N+](C)(C)C.[OH-]
Molecular Formula:
C27H49N3O7P+
Molecular Weight:
575.7 g/mol
2-Hexadecanoylamino-4-nitrophenylphosphorylcholine
CAS No.: 60438-73-5
Cat. No.: VC20780554
Molecular Formula: C27H49N3O7P+
Molecular Weight: 575.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Indicator used in the detection and diagnosis of Niemann-Pick disease. Synthetic chromogenic analog of sphingomyelin which selectively measures the activity of acid sphingomyelinase (ASM). The production of ASM is inhibited in Niemann-Pick disease, allowing sphingomyelin to accumulate in the organs of affected persons. |
|---|---|
| CAS No. | 60438-73-5 |
| Molecular Formula | C27H49N3O7P+ |
| Molecular Weight | 575.7 g/mol |
| IUPAC Name | 2-[[2-(hexadecanoylamino)-4-nitrophenoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium;hydroxide |
| Standard InChI | InChI=1S/C27H48N3O7P.H2O/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(31)28-25-23-24(29(32)33)19-20-26(25)37-38(34,35)36-22-21-30(2,3)4;/h19-20,23H,5-18,21-22H2,1-4H3,(H-,28,31,34,35);1H2 |
| Standard InChI Key | CDTKXKMMWVIQDN-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OP(=O)(O)OCC[N+](C)(C)C.[OH-] |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OP(=O)(O)OCC[N+](C)(C)C.[OH-] |
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